Cas no 2305291-12-5 (N-1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylprop-2-enamide)

• Product Name: N-1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylprop-2-enamide
• CAS No: 2305291-12-5
• MF: C₁₂H₁₃N₅O
• MW: 243.264521360397
• CID: 5412633
• PubChem ID: 137928632
• Update Time: 2025-06-13

N-1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2,6-Dimethylphenyl)-1H-tetrazol-5-yl]-2-propenamide
• N-1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylprop-2-enamide

• Inchi： 1S/C12H13N5O/c1-4-10(18)13-12-14-15-16-17(12)11-8(2)6-5-7-9(11)3/h4-7H,1H2,2-3H3,(H,13,14,16,18)
• InChI Key： LCRRIVVXURDCJN-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=C(C)C=CC=C2C)N=NN=1)(=O)C=C

Additional information on N-1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylprop-2-enamide

Research Briefing on N-1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylprop-2-enamide (CAS: 2305291-12-5)

N-1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylprop-2-enamide (CAS: 2305291-12-5) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique tetrazole and propenamide functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The structural complexity and functional versatility of this molecule make it a subject of intense scientific investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of N-1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylprop-2-enamide. Preliminary findings suggest that this compound exhibits significant activity as a modulator of enzyme function, particularly in pathways related to inflammation and cellular proliferation. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to understand its binding affinity and interaction with target proteins, providing valuable insights into its potential therapeutic applications.

One of the key areas of interest is the compound's potential role in oncology. In vitro and in vivo studies have demonstrated that N-1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylprop-2-enamide can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways. These findings are supported by data from high-throughput screening assays, which highlight the compound's selectivity and potency. Further research is underway to optimize its pharmacokinetic properties and evaluate its efficacy in preclinical models.

In addition to its anticancer properties, N-1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylprop-2-enamide has also been investigated for its anti-inflammatory effects. Studies have shown that it can suppress the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of chronic inflammatory diseases. The compound's ability to modulate immune responses without significant cytotoxicity adds to its appeal as a therapeutic agent.

The synthesis and characterization of N-1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylprop-2-enamide have been detailed in recent publications, with researchers highlighting the challenges and innovations in its production. Scalable synthetic routes have been developed to ensure the compound's availability for further studies. Analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its purity and structural integrity.

Despite the promising findings, several challenges remain in the development of N-1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylprop-2-enamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research and translate it into viable treatments.

In conclusion, N-1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylprop-2-enamide (CAS: 2305291-12-5) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable subject for ongoing research. Continued investigation into its mechanisms of action and therapeutic potential will be crucial in determining its future applications in medicine.